Cas no 31944-97-5 (chondrofoline)

• Product Name: chondrofoline
• CAS No: 31944-97-5
• MF: C₃₇H₄₀N₂O₆
• MW: 608.723310470581
• CID: 309439
• PubChem ID: 72941542
• Update Time: 2025-04-19

chondrofoline Chemical and Physical Properties

Names and Identifiers

• chondrofoline
• (1R)-6,6',7'-Trimethoxy-2,2'-dimethyltubocuraran-12'-ol
• (1R,1'R)-6,6',7'-Trimethoxy-2,2'-dimethyltubocuraran-12'-ol
• O7-Methylcurine
• (1b)-6,6',7'-Trimethoxy-2,2'-dimethyltubocuraran-12'-ol; (R,R)-7-O-Methylbebeerine; 31944-97-5; 7-O-Methylcurine; Chondrofoline
• CHONDROFOLINE [MI]
• TUBOCURARAN-12'-OL, 6,6',7'-TRIMETHOXY-2,2'-DIMETHYL-, (1.BETA.)-
• UNII-34U28X989Y
• (R,R)-(-)-Chondrofoline
• 31944-97-5
• 34U28X989Y
• Q27256395
• Tubocuraran-12'-ol, 6,6',7'-trimethoxy-2,2'-dimethyl-, (1beta)-
• 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido(3',2':14,15)(1,11)dioxacycloeicosino(2,3,4-ij)isoquinolin-9-ol, 2,3,13a,14,15,16,25,25a-octahydro-18,19,29-trimethoxy-1,14-dimethyl-, (13aR,25aR)-
• racemosidine B

• Inchi： 1S/C37H40N2O6/c1-38-14-12-24-20-32(42-4)34-21-27(24)28(38)16-22-6-9-26(10-7-22)44-37-35-25(19-30(40)36(37)43-5)13-15-39(2)29(35)17-23-8-11-31(41-3)33(18-23)45-34/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29-/m1/s1
• InChI Key： DQFIZQYILFTDPW-FQLXRVMXSA-N
• SMILES： O1C2C=CC(=CC=2)C[C@@H]2C3C=C(C(=CC=3CCN2C)OC)OC2C(=CC=C(C=2)C[C@@H]2C3C1=C(C(=CC=3CCN2C)O)OC)OC

Computed Properties

• Exact Mass: 608.28863700g/mol
• Monoisotopic Mass: 608.28863700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 3
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.204
• Melting Point: about 135°
• Boiling Point: 707°Cat760mmHg
• Flash Point: 381.4°C
• Refractive Index: 1.602
• Specific Rotation: 205461 -281° (0.1N HCl)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers